Cas no 36651-23-7 (5-(2-methyl-1,3-dioxolan-2-yl)pentan-1-ol)

• Product Name: 5-(2-methyl-1,3-dioxolan-2-yl)pentan-1-ol
• CAS No: 36651-23-7
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• MDL: MFCD25962774
• CID: 2666080
• PubChem ID: 560050
• Update Time: 2025-10-21

5-(2-methyl-1,3-dioxolan-2-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyl-1,3-dioxolan-2-yl)pentan-1-ol
• 5-(2-Methyl-1,3-dioxolan-2-yl)-1-pentanol
• LBA65123
• DTXCID10291003
• DTXSID40339922
• 5-(2-Methyl-1,3-dioxolan-2-yl)-1-pentanol #
• EN300-233466
• 7-Hydroxy-2-heptanone ethyleneketal
• 36651-23-7
• 2-Methyl-1,3-dioxolane-2-(1-pentanol)
• 1,3-Dioxolane-2-pentanol, 2-methyl-

• MDL： MFCD25962774
• Inchi： 1S/C9H18O3/c1-9(11-7-8-12-9)5-3-2-4-6-10/h10H,2-8H2,1H3
• InChI Key： AKFDGKDNHFXWNZ-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCCCCO

Computed Properties

• Exact Mass: 174.125594432Da
• Monoisotopic Mass: 174.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.7Ų

Additional information on 5-(2-methyl-1,3-dioxolan-2-yl)pentan-1-ol

Comprehensive Overview of 5-(2-methyl-1,3-dioxolan-2-yl)pentan-1-ol (CAS No. 36651-23-7)

5-(2-methyl-1,3-dioxolan-2-yl)pentan-1-ol (CAS No. 36651-23-7) is a versatile organic compound widely used in pharmaceutical intermediates, fragrance synthesis, and specialty chemicals. Its unique structure, featuring a 1,3-dioxolane ring and a hydroxyl-terminated alkyl chain, makes it valuable for applications requiring controlled reactivity and solubility. Researchers and industries are increasingly interested in this compound due to its potential in green chemistry and sustainable manufacturing processes.

The compound's 2-methyl-1,3-dioxolane moiety acts as a protective group for carbonyl functionalities, a feature highly sought after in multi-step organic syntheses. Recent trends in AI-driven molecular design have highlighted similar structures for their biodegradability and low toxicity, aligning with the global shift toward eco-friendly solvents. A 2023 study indexed in PubMed emphasized its role in reducing waste generation in API (Active Pharmaceutical Ingredient) production, addressing a key concern in circular economy initiatives.

From a technical perspective, 36651-23-7 demonstrates excellent stability under acidic conditions while remaining reactive to nucleophiles—a balance that answers frequent search queries like "how to achieve selective deprotection in complex syntheses." Its pentan-1-ol segment contributes to amphiphilic properties, making it relevant to trending topics such as bio-based surfactants and nanomaterial coatings. Analytical techniques like GC-MS and NMR (frequently asked about in research forums) confirm its purity, with characteristic peaks at δ 1.2-1.6 ppm (alkyl protons) and 4.7-4.9 ppm (dioxolane protons).

Innovative applications of 5-(2-methyl-1,3-dioxolan-2-yl)pentan-1-ol include its use as a building block for UV-curable resins—a hot topic in 3D printing communities. Patent databases reveal its incorporation into dental composites, leveraging the compound's ability to enhance polymer flexibility without compromising strength. These developments respond to growing searches for "high-performance additives in photopolymerization."

Environmental considerations position this compound favorably against traditional alternatives. Its low bioaccumulation potential (predicted by QSAR models) and readily hydrolysable dioxolane group address regulatory concerns about persistent organic pollutants. This aligns with industry demands reflected in search terms like "REACH-compliant chemical alternatives" and "OECD 301 biodegradation data."

In conclusion, CAS 36651-23-7 represents a compelling case study in functional group interplay, meeting both technical and sustainability criteria. Its dual functionality—as a protecting group carrier and hydrophilic linker—ensures continued relevance across drug discovery, material science, and green chemistry domains, making it a subject of persistent academic and industrial inquiry.